Cas no 254438-03-4 (3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid)

• Product name: 3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid
• CAS No: 254438-03-4
• MF: C₁₂H₂₃NO₅
• MW: 261.31472
• CID: 1422945
• PubChem ID: 10869045

3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-
• 3-{(tert-butoxy)carbonylamino}-2-hydroxyheptanoic acid
• 254438-03-4
• SCHEMBL7398808
• EN300-1589710
• 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyheptanoic acid
• DB-086577

• Inchi： InChI=1S/C12H23NO5/c1-5-6-7-8(9(14)10(15)16)13-11(17)18-12(2,3)4/h8-9,14H,5-7H2,1-4H3,(H,13,17)(H,15,16)
• InChI Key： KRQDJBAPRVIAFS-UHFFFAOYSA-N
• SMILES： CCCCC(C(C(=O)O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 261.15769
• Monoisotopic Mass: 261.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.86